molecular formula C24H46O4 B1218560 3-Lauroxylauric acid CAS No. 50728-34-2

3-Lauroxylauric acid

Cat. No.: B1218560
CAS No.: 50728-34-2
M. Wt: 398.6 g/mol
InChI Key: BABYYHJKPYTSCW-UHFFFAOYSA-N
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Description

3-Lauroxylauric acid (systematic name: 3-O-lauroyl-3-hydroxylauric acid) is a branched fatty acid characterized by a hydroxyl group and an esterified lauroyl chain at the C3 position. It is primarily identified in the lipid A component of lipopolysaccharides (LPS) from Vibrio metchnikovii and Vibrio parahemolyticus, where it is ester-linked to glucosamine residues . Its structure combines both hydrophilic (hydroxyl) and hydrophobic (laurate chain) moieties, contributing to its role in bacterial membrane stability and endotoxin activity.

Properties

CAS No.

50728-34-2

Molecular Formula

C24H46O4

Molecular Weight

398.6 g/mol

IUPAC Name

3-dodecanoyloxydodecanoic acid

InChI

InChI=1S/C24H46O4/c1-3-5-7-9-11-12-14-16-18-20-24(27)28-22(21-23(25)26)19-17-15-13-10-8-6-4-2/h22H,3-21H2,1-2H3,(H,25,26)

InChI Key

BABYYHJKPYTSCW-UHFFFAOYSA-N

SMILES

CCCCCCCCCCCC(=O)OC(CCCCCCCCC)CC(=O)O

Canonical SMILES

CCCCCCCCCCCC(=O)OC(CCCCCCCCC)CC(=O)O

Synonyms

3-lauroxylauric acid
3-O-lauroyl-3-hydroxylauric acid

Origin of Product

United States

Comparison with Similar Compounds

3-Hydroxylauric Acid (3-Hydroxydodecanoic Acid)

  • Structure : A straight-chain 12-carbon fatty acid with a hydroxyl group at the C3 position (C12H24O3) .
  • Source : Synthetic or derived from bacterial systems (e.g., Pseudomonas spp.).
  • Key Differences: Unlike 3-lauroxylauric acid, it lacks the esterified lauroyl group, reducing its amphiphilic complexity. This simplicity limits its role in lipid A assembly but makes it a precursor for polyhydroxyalkanoates (biodegradable plastics) .

Lauric Acid (Dodecanoic Acid)

  • Source : Natural sources include coconut oil and palm kernel oil.
  • Key Differences : Lauric acid’s linear structure and lack of functional groups make it less polar than 3-lauroxylauric acid. It is widely used in soaps and cosmetics due to its surfactant properties, whereas 3-lauroxylauric acid’s bacterial origin restricts its industrial applications .

Laureth-3 Carboxylic Acid

  • Structure : A polyethoxylated derivative (C18H36O5) with a PEG-3 chain attached to lauric acid’s carboxyl group .
  • Source : Synthetic, produced via ethoxylation of lauric acid.
  • Key Differences : The ethoxylate chain enhances water solubility, making it a superior surfactant in shampoos and detergents. In contrast, 3-lauroxylauric acid’s ester-linked lauroyl group prioritizes membrane integration over solubility .

Comparative Data Table

Compound Molecular Formula Functional Groups Source Key Applications
3-Lauroxylauric acid C24H46O4 3-hydroxyl, 3-lauroyl ester Vibrio LPS Bacterial membrane structure
3-Hydroxylauric acid C12H24O3 3-hydroxyl Synthetic/bacterial Biopolymer precursor
Lauric acid C12H24O2 Carboxyl Plant oils Surfactants, food additives
Laureth-3 Carboxylic Acid C18H36O5 Carboxyl, PEG-3 chain Synthetic Cosmetics, detergents

Research Implications and Unanswered Questions

  • Functional Role : The ester linkage in 3-lauroxylauric acid may enhance bacterial resistance to host immune responses compared to simpler hydroxy acids .
  • Synthetic Challenges : Reproducing its branched structure in vitro requires advanced acyl-transfer techniques, unlike the straightforward synthesis of Laureth-3 Carboxylic Acid .
  • Open Questions : The exact enzymatic machinery for 3-lauroxylauric acid biosynthesis in Vibrio remains uncharacterized. Comparative studies with Salmonella LPS could reveal evolutionary adaptations in lipid A modification .

Q & A

Q. What are the standard protocols for synthesizing 3-Lauroxylauric acid with high reproducibility?

Methodological Answer: Synthesis typically involves esterification of lauric acid derivatives under controlled anhydrous conditions. To ensure reproducibility, document reaction parameters (e.g., molar ratios, temperature gradients, catalyst concentration) and validate purity via thin-layer chromatography (TLC) at intermediate stages. Use inert atmospheres (e.g., nitrogen) to minimize oxidation, and reference established protocols for fatty acid ester synthesis .

Q. Which spectroscopic techniques are most effective for characterizing 3-Lauroxylauric acid?

Methodological Answer: Combine Fourier-transform infrared spectroscopy (FTIR) to confirm ester carbonyl peaks (~1740 cm⁻¹) and nuclear magnetic resonance (NMR) for structural elucidation. For ¹H NMR, deuterated chloroform (CDCl₃) is ideal due to the compound’s lipophilicity. Compare spectral data with computational simulations (e.g., density functional theory) to resolve ambiguities .

Q. How can researchers assess the stability of 3-Lauroxylauric acid under varying pH and temperature conditions?

Methodological Answer: Conduct accelerated stability studies using HPLC to monitor degradation products. Design experiments with pH ranges (e.g., 2–12) and temperatures (e.g., 25°C–60°C). Include kinetic modeling (e.g., Arrhenius plots) to predict shelf-life under standard storage conditions .

Q. What methods are recommended for determining the purity of 3-Lauroxylauric acid in complex mixtures?

Methodological Answer: Employ reverse-phase high-performance liquid chromatography (RP-HPLC) with UV detection at 210 nm. Validate the method using spiked samples and calculate recovery rates. Cross-validate with gas chromatography-mass spectrometry (GC-MS) for volatile derivatives .

Q. How should solubility profiles of 3-Lauroxylauric acid be systematically evaluated?

Methodological Answer: Use the shake-flask method with solvents of varying polarity (e.g., water, ethanol, hexane). Quantify solubility via gravimetric analysis or UV spectrophotometry. Report results with Hansen solubility parameters to guide formulation studies .

Advanced Research Questions

Q. How can conflicting spectroscopic data for 3-Lauroxylauric acid be resolved in structural studies?

Methodological Answer: Perform 2D NMR (e.g., COSY, HSQC) to clarify overlapping signals. For ambiguous mass spectrometry (MS) fragments, use tandem MS/MS with collision-induced dissociation (CID) and compare with in silico fragmentation tools. Reconcile discrepancies by repeating experiments under standardized conditions .

Q. What experimental designs are optimal for elucidating the biodegradation pathways of 3-Lauroxylauric acid?

Methodological Answer: Use isotopic labeling (e.g., ¹³C-lauric acid) in microbial cultures. Track metabolite formation via LC-MS and employ genomic tools (e.g., metagenomics) to identify enzymes involved. Compare pathways across aerobic/anaerobic systems to model environmental fate .

Q. How can thermodynamic properties (e.g., ΔH, ΔG) of 3-Lauroxylauric acid be accurately measured?

Methodological Answer: Use differential scanning calorimetry (DSC) for enthalpy changes and isothermal titration calorimetry (ITC) for binding energies. Validate results with computational thermodynamics software (e.g., Gaussian) and account for solvent effects via Kirkwood-Buff theory .

Q. What strategies mitigate batch-to-batch variability in 3-Lauroxylauric acid’s biological activity assays?

Methodological Answer: Implement quality-by-design (QbD) principles, including design of experiments (DoE) to identify critical process parameters. Use orthogonal assays (e.g., enzyme inhibition, cell viability) to cross-validate bioactivity and control for impurities via LC-MS .

Q. How should researchers address contradictions in published data on 3-Lauroxylauric acid’s molecular interactions?

Methodological Answer: Conduct meta-analyses of existing studies to identify methodological outliers. Replicate key experiments (e.g., surface plasmon resonance for binding affinity) under harmonized protocols. Use molecular dynamics (MD) simulations to probe interactions at atomic resolution and reconcile empirical vs. theoretical data .

Notes for Methodological Rigor

  • Experimental Reproducibility : Document all parameters (e.g., solvent lot numbers, instrument calibration dates) as per IUPAC guidelines .
  • Data Contradictions : Apply Bradford-Hill criteria to assess causality in observed discrepancies .
  • Literature Gaps : Use systematic review frameworks (e.g., PRISMA) to map unresolved questions and prioritize research directions .

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